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An In-depth Technical Guide to the Ground State and Excited States of Samarium-152

Introduction to Samarium-152
The samarium isotope ¹⁵²Sm, with 62 protons and 90 neutrons, is a nucleus of significant

interest in nuclear structure physics. It is situated at a critical transitional point on the chart of

nuclides, where nuclear shapes evolve rapidly from spherical to well-deformed.[1] The nucleus

¹⁵⁰Sm (N=88) is considered nearly spherical, while ¹⁵⁴Sm (N=92) is a well-deformed rotor.[1]

Consequently, ¹⁵²Sm serves as a classic example of a nucleus at the X(5) critical point of a

quantum shape-phase transition, exhibiting complex phenomena such as shape coexistence

and a rich spectrum of collective excitations.[2][3][4] Its structure provides a stringent test for

various nuclear models.

Ground State Properties
The ground state of an even-even nucleus like ¹⁵²Sm is characterized by a spin-parity of Jπ =

0⁺.[5] This state serves as the foundation upon which rotational and vibrational excited states

are built. ¹⁵²Sm in its ground state possesses a significant prolate deformation, a key feature

that gives rise to its rotational spectrum.[6][7] The degree of this deformation is quantified by

the quadrupole deformation parameter, β₂.

Excited States and Collective Band Structures
The low-energy spectrum of ¹⁵²Sm is dominated by collective excitations, which are organized

into distinct rotational and vibrational bands.
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Ground-State Band (GSB): This is the yrast band, representing the sequence of states with

the lowest energy for a given angular momentum. It is a rotational band built upon the 0⁺

ground state, with members having spin and parity of 2⁺, 4⁺, 6⁺, and so on.[8][9] The

energies of these levels approximate the E = A[J(J+1)] pattern characteristic of a quantum

mechanical rotor, although deviations indicate the nucleus is not a perfect rigid rotor.[7]

Beta-Vibrational Band: The first excited Kπ = 0⁺ band, with its bandhead at an excitation

energy of 685 keV, has historically been interpreted as a β-vibrational band.[10][11] This

corresponds to collective oscillations in the quadrupole deformation along the symmetry axis.

However, studies using multi-step Coulomb excitation have challenged the simple

interpretation of this band as a pure multi-phonon β vibration.[1][10][11]

Gamma-Vibrational Band: A Kπ = 2⁺ band is also observed, which is understood as a γ-

vibrational band.[12] This corresponds to collective quadrupole oscillations that break the

axial symmetry of the nucleus.

Shape Coexistence: A key feature of ¹⁵²Sm is the evidence for shape coexistence, where

states corresponding to different nuclear shapes (e.g., a near-spherical and a deformed

shape) coexist at similar energies and mix with each other.[1][4][13] This mixing is crucial for

accurately describing the electromagnetic transition properties between the different bands.

Quantitative Nuclear Data
The structural properties of ¹⁵²Sm are quantified through various experimental observables,

including energy levels, spin-parity assignments, electromagnetic transition probabilities, and

deformation parameters.

Table 1: Energy Levels of Low-Lying States in ¹⁵²Sm
This table summarizes the excitation energies and spin-parity assignments (Jπ) for the

members of the ground-state band and the first excited Kπ = 0⁺ (beta) band.
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Band Spin-Parity (Jπ) Excitation Energy (keV)

Ground-State 0⁺ 0

2⁺ 121.78

4⁺ 366.46

6⁺ 706.89

8⁺ 1125.46

Beta (Kπ=0⁺₂) 0⁺ 684.77

2⁺ 810.46

4⁺ 1022.9

Data compiled from references[8][9][14].

Table 2: Selected B(E2) Transition Probabilities in ¹⁵²Sm
Reduced electric quadrupole transition probabilities, B(E2), are a sensitive measure of nuclear

collectivity and deformation. They are typically given in Weisskopf units (W.u.) or e²b².

Transition B(E2) Value (e²b²) Reference

2⁺₁ → 0⁺₁ 0.735 (15) [15]

4⁺₁ → 2⁺₁ 1.05 (7) [15]

2⁺₂ (β) → 0⁺₁ 0.0125 (9) [15]

2⁺₂ (β) → 2⁺₁ 0.024 (3) [15]

0⁺₂ (β) → 2⁺₁ 0.075 (5) [10]

Table 3: Nuclear Deformation Parameters for ¹⁵²Sm
The quadrupole (β₂) and hexadecapole (β₄) deformation parameters describe the shape of the

nucleus.
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Parameter Experimental Value Theoretical Model Reference

β₂ 0.299 (Derived from B(E2)) [7]

β₂ 0.25
Woods-Saxon

Potential
[6][16]

β₄ 0.052
Woods-Saxon

Potential
[16][17]

Theoretical Interpretation
To understand the complex structure of ¹⁵²Sm, several theoretical models are employed.

The Interacting Boson Model (IBM)
The Interacting Boson Model (IBM) is highly successful in describing the collective states of

medium to heavy mass nuclei.[15][18] In this model, pairs of valence nucleons (protons or

neutrons) are treated as bosons with angular momentum L=0 (s-bosons) or L=2 (d-bosons).

[18][19] The Hamiltonian of the system is then constructed from interactions between these

bosons. The proton-neutron version of the model (IBM-2) distinguishes between proton and

neutron bosons.[15]

¹⁵²Sm is considered a prime example of a nucleus residing in a transitional region between the

U(5) dynamical symmetry (describing spherical vibrators) and the SU(3) symmetry (describing

axially symmetric rotors).[2][20] This transitional nature is well-captured by the IBM framework

and is closely related to the X(5) critical point symmetry.[2]
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Caption: Relationship between nuclear models used to describe ¹⁵²Sm.

Experimental Protocols
The data on ¹⁵²Sm have been gathered through a variety of sophisticated experimental

techniques over several decades.

Gamma-Ray Spectroscopy
Gamma-ray spectroscopy is a cornerstone technique for studying nuclear structure.[21] It

involves the precise measurement of the energy and intensity of gamma rays emitted from

excited nuclear states.
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Methodology: For ¹⁵²Sm, a common method is to study the gamma rays following the beta

decay of ¹⁵²Eu.[22][23] A source of ¹⁵²Eu is placed near a high-resolution gamma-ray

detector. As ¹⁵²Eu decays, it populates various excited states in ¹⁵²Sm, which then de-excite

by emitting gamma rays. Modern experiments use arrays of high-purity germanium (HPGe)

detectors, often surrounded by Compton suppression shields, to achieve high sensitivity and

energy resolution.[23] By analyzing gamma-gamma coincidences (detecting two gamma

rays in cascade simultaneously), a detailed level scheme of the nucleus can be constructed.

[23][24]

Data Analysis: The resulting gamma-ray spectrum consists of sharp peaks corresponding to

specific transitions.[21] The position of each peak gives the transition energy, and its area

gives the intensity. From this information, energy levels are determined, and branching ratios

for the de-excitation of each level are calculated.
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Caption: A typical workflow for a gamma-ray spectroscopy experiment.
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Coulomb Excitation
Coulomb excitation is a powerful tool for probing the collective properties of nuclei without the

complications of nuclear reactions.[25]

Methodology: A beam of ions is accelerated to an energy below the Coulomb barrier (the

energy required to overcome the electrostatic repulsion between the projectile and target

nuclei) and directed at a target containing the nucleus of interest (or a beam of ¹⁵²Sm ions is

used on a heavy target).[26] The interaction is purely electromagnetic. The passing

projectile's electric field excites the target nucleus to low-lying collective states. The

subsequent de-excitation gamma rays are detected, often in coincidence with the scattered

particles.[25][26] Multi-step Coulomb excitation, where a nucleus is excited through several

consecutive steps (e.g., 0⁺ → 2⁺ → 4⁺), is particularly effective for studying rotational bands.

[1][11]

Data Analysis: The cross-section (or probability) for exciting each state is measured. Since

the electromagnetic interaction is well understood, these cross-sections can be directly

related to the E2 (and other) matrix elements connecting the states, providing precise values

for B(E2) transition strengths and spectroscopic quadrupole moments.[25]

Inelastic Scattering
Inelastic scattering experiments, such as neutron inelastic scattering (n,n'γ), provide

complementary information.

Methodology: A beam of monoenergetic particles (e.g., neutrons) impinges on a ¹⁵²Sm

target. The incoming particle scatters inelastically, leaving the target nucleus in an excited

state. The scattered particle's energy is reduced by the amount of the excitation energy. By

detecting the emitted gamma rays from the de-excitation of ¹⁵²Sm, one can identify the

populated states.[10]

Data Analysis: This technique is less selective to purely collective states compared to

Coulomb excitation but can populate a wider variety of states, including those of non-

collective character. The analysis of the gamma-ray yields as a function of beam energy can

provide information about the spin and parity of the excited states.
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Caption: Simplified low-lying level scheme of ¹⁵²Sm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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